Cas no 1261929-62-7 (3-(4-Ethylphenyl)-2-methylbenzoic acid)

• Product Name: 3-(4-Ethylphenyl)-2-methylbenzoic acid
• CAS No: 1261929-62-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD18319312
• CID: 2764156
• PubChem ID: 53225240
• Update Time: 2025-10-29

3-(4-Ethylphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS014880479
• 3-(4-Ethylphenyl)-2-methylbenzoic acid, 95%
• MFCD18319312
• 1261929-62-7
• 3-(4-ETHYLPHENYL)-2-METHYLBENZOIC ACID
• 4'-Ethyl-2-methyl[1,1'-biphenyl]-3-carboxylic acid
• SCHEMBL23512487
• DTXSID90688972
• 3-(4-Ethylphenyl)-2-methylbenzoic acid

• MDL： MFCD18319312
• Inchi： 1S/C16H16O2/c1-3-12-7-9-13(10-8-12)14-5-4-6-15(11(14)2)16(17)18/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key： HTEONWZHGKTRBJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1C)C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-Ethylphenyl)-2-methylbenzoic acid

Introduction to 3-(4-Ethylphenyl)-2-methylbenzoic acid (CAS No. 1261929-62-7)

3-(4-Ethylphenyl)-2-methylbenzoic acid, with the CAS number 1261929-62-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a benzoic acid core substituted with a 4-ethylphenyl group and a methyl group. The combination of these functional groups imparts specific chemical and physical properties that make it an interesting subject for both academic research and industrial applications.

The molecular formula of 3-(4-Ethylphenyl)-2-methylbenzoic acid is C₁₅H₁₆O₂, and its molecular weight is approximately 236.28 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including aromatic substitution and carboxylic acid formation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for large-scale applications.

In the realm of pharmaceutical research, 3-(4-Ethylphenyl)-2-methylbenzoic acid has shown promise as a potential lead compound for the development of new drugs. Studies have indicated that this compound exhibits anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory disorders. Additionally, preliminary research has suggested that it may have antitumor activity, making it a candidate for further investigation in cancer therapy. The mechanism of action for these biological activities is still under study, but it is believed to involve the modulation of specific signaling pathways within cells.

Beyond its potential therapeutic applications, 3-(4-Ethylphenyl)-2-methylbenzoic acid has also been explored for its use in materials science. Its unique molecular structure makes it suitable for the synthesis of advanced materials with tailored properties. For instance, it can be used as a building block in the development of polymers and coatings with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The physical properties of 3-(4-Ethylphenyl)-2-methylbenzoic acid are also noteworthy. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 150-155°C, which makes it suitable for various thermal processes without degradation. The compound's solubility profile and thermal stability are important factors to consider when designing formulations or processing conditions for its use in different applications.

In terms of safety and handling, 3-(4-Ethylphenyl)-2-methylbenzoic acid is generally considered to be stable under normal laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation of dust particles. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible substances to ensure its stability and safety.

The environmental impact of 3-(4-Ethylphenyl)-2-methylbenzoic acid is another important consideration. While there is limited data available on its environmental fate and effects, it is crucial to follow best practices for waste disposal and environmental management to minimize any potential risks. Researchers are actively studying the biodegradability and ecotoxicity of this compound to better understand its long-term impact on ecosystems.

In conclusion, 3-(4-Ethylphenyl)-2-methylbenzoic acid (CAS No. 1261929-62-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its biological activities and material properties, the future prospects for this compound appear promising.